Cas no 89564-05-6 (Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester)
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester is a specialized organic compound featuring a benzo[b]thiophene core linked to a tert-butyl carbamate group. This structure imparts stability and reactivity, making it useful as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl ester moiety enhances solubility and facilitates selective deprotection under mild conditions, enabling controlled functionalization. Its benzo[b]thiophene scaffold offers potential for derivatization in bioactive molecule development, particularly in kinase inhibitors or antimicrobial agents. The compound’s well-defined purity and consistent performance make it suitable for research and industrial applications requiring precise molecular building blocks. Proper handling under inert conditions is recommended to preserve its integrity.
![Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester structure](https://www.kuujia.com/scimg/cas/89564-05-6x500.png)
89564-05-6 structure
Product name:Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester
- tert-butyl N-(1-benzothiophen-3-yl)carbamate
- Z1508697699
- 89564-05-6
- tert-Butyl 1-benzothiophen-3-ylcarbamate
- tert-Butyl benzo[b]thiophen-3-ylcarbamate
- tert-Butylbenzo[b]thiophen-3-ylcarbamate
- EN300-6473682
- DTXSID50525399
- 3-(t-butoxycarbonylamino)1-benzothiophen
- SCHEMBL17101667
- G64470
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- Inchi: InChI=1S/C13H15NO2S/c1-13(2,3)16-12(15)14-10-8-17-11-7-5-4-6-9(10)11/h4-8H,1-3H3,(H,14,15)
- InChI Key: FIERANRXVQECJU-UHFFFAOYSA-N
- SMILES: CC(C)(OC(NC1=CSC2=CC=CC=C12)=O)C
Computed Properties
- Exact Mass: 249.08234989g/mol
- Monoisotopic Mass: 249.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.6Ų
- XLogP3: 3.5
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-6473682-5.0g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 5.0g |
$1033.0 | 2025-03-21 | |
Enamine | EN300-6473682-0.1g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 0.1g |
$96.0 | 2025-03-21 | |
Aaron | AR003YW8-10g |
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester |
89564-05-6 | 95% | 10g |
$2131.00 | 2023-12-15 | |
Aaron | AR003YW8-250mg |
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester |
89564-05-6 | 97% | 250mg |
$263.00 | 2025-02-14 | |
Ambeed | A347129-1g |
tert-Butyl benzo[b]thiophen-3-ylcarbamate |
89564-05-6 | 97% | 1g |
$745.0 | 2025-02-28 | |
Chemenu | CM528220-100mg |
tert-Butyl benzo[b]thiophen-3-ylcarbamate |
89564-05-6 | 97% | 100mg |
$178 | 2024-07-21 | |
Aaron | AR003YW8-2.5g |
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester |
89564-05-6 | 95% | 2.5g |
$984.00 | 2023-12-15 | |
Alichem | A169005868-1g |
tert-Butyl benzo[b]thiophen-3-ylcarbamate |
89564-05-6 | 97% | 1g |
$718.20 | 2023-08-31 | |
Enamine | EN300-6473682-0.05g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 0.05g |
$65.0 | 2025-03-21 | |
Enamine | EN300-6473682-2.5g |
tert-butyl N-(1-benzothiophen-3-yl)carbamate |
89564-05-6 | 95.0% | 2.5g |
$697.0 | 2025-03-21 |
Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester Related Literature
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
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N. A. Atamas,M. M. Lazarenko,K. S. Yablochkova,G. Taranyik RSC Adv., 2021,11, 37307-37316
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:89564-05-6)Carbamic acid, benzo[b]thien-3-yl-, 1,1-dimethylethyl ester

Purity:99%/99%
Quantity:250mg/1g
Price ($):248/670